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Compound of Interest

Compound Name:
3-Bromo-2,4,5-trifluorobenzoic

acid

Cat. No.: B021312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Bromo-2,4,5-trifluorobenzoic acid (CAS No. 104222-42-6) is a halogenated aromatic

carboxylic acid.[1][2] Its utility in medicinal chemistry and materials science is attributed to its

unique electronic properties and multiple functional groups available for synthetic

transformations. This document provides a comprehensive overview of its known physical

properties, outlines general experimental protocols for their determination, and illustrates a

common synthetic application.

Core Physical Properties
The physical characteristics of 3-Bromo-2,4,5-trifluorobenzoic acid are fundamental to its

application in research and development, influencing factors such as reaction kinetics,

solubility, and formulation. A summary of its key physical data is presented below.

Table 1: Summary of Physical and Chemical Properties
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Property Value

Molecular Formula C₇H₂BrF₃O₂

Molecular Weight 254.99 g/mol [1][2]

Physical Form Solid[1]

Density 2.0±0.1 g/cm³[3]

Boiling Point 285.9±40.0 °C at 760 mmHg[3]

Flash Point 126.7±27.3 °C[3]

CAS Number 104222-42-6[1][2]

Experimental Protocols
Detailed experimental procedures for the characterization of 3-Bromo-2,4,5-trifluorobenzoic
acid are not widely published. However, standard methodologies for determining key

physicochemical parameters for solid aromatic acids are well-established.

Determination of Melting Point
The melting point of a solid compound is a critical indicator of purity. A common and reliable

method for its determination is capillary melting point analysis.

Methodology:

A small, finely ground sample of 3-Bromo-2,4,5-trifluorobenzoic acid is packed into a

capillary tube.

The capillary tube is placed in a calibrated melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting range.

Solubility Assessment
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The solubility of a compound in various solvents is crucial for its use in synthesis, purification,

and formulation. A general method for determining solubility is as follows.

Methodology:

A known volume of a selected solvent (e.g., water, methanol, ethanol, acetone) is

equilibrated at a specific temperature.

Small, accurately weighed portions of 3-Bromo-2,4,5-trifluorobenzoic acid are added to

the solvent with continuous stirring.

The additions are continued until a saturated solution is achieved, indicated by the

persistence of undissolved solid.

The total mass of the dissolved solid is used to calculate the solubility, typically expressed in

g/100 mL or mol/L. For analogous compounds like 3-bromobenzoic acid, solubility in

methanol has been reported as 50 mg/mL.

pKa Determination by Potentiometric Titration
The acid dissociation constant (pKa) is a measure of the acidity of a compound and is vital for

understanding its behavior in physiological and chemical systems. Potentiometric titration is a

standard method for its determination.

Methodology:

A precisely weighed sample of 3-Bromo-2,4,5-trifluorobenzoic acid is dissolved in a

suitable solvent, typically a mixture of water and an organic co-solvent like methanol or

ethanol to ensure solubility.

The solution is titrated with a standardized solution of a strong base (e.g., 0.1 M NaOH) at a

constant temperature.

The pH of the solution is monitored throughout the titration using a calibrated pH meter.

The pKa is determined from the pH at the half-equivalence point of the titration curve.
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Synthetic Application Workflow
3-Bromo-2,4,5-trifluorobenzoic acid is a valuable building block in organic synthesis,

particularly in the construction of more complex molecules for pharmaceutical and materials

science applications. One common application for such a molecule is in palladium-catalyzed

cross-coupling reactions, such as the Suzuki-Miyaura coupling.

The following diagram illustrates a generalized workflow for a Suzuki-Miyaura coupling reaction

utilizing a substituted bromobenzoic acid as a substrate.

Start: Assemble Reactants

Reactants:
- 3-Bromo-2,4,5-trifluorobenzoic acid

- Arylboronic acid
- Palladium catalyst

- Base (e.g., K2CO3)
- Solvent (e.g., H2O/Toluene)

1. Preparation
Reaction Setup:

- Combine reactants in a flask
- Degas the mixture

2. Assembly
Heating & Stirring:

- Heat to reaction temperature (e.g., 90-100 °C)
- Stir vigorously

3. Initiation Reaction Monitoring:
- Track progress via TLC or LC-MS

4. Progression
Aqueous Workup:

- Cool the reaction mixture
- Partition between organic solvent and water

- Separate layers

5. Quenching & Extraction
Purification:

- Dry organic layer
- Evaporate solvent

- Purify by column chromatography or recrystallization

6. Isolation Final Product:
- Characterize the biaryl product

7. Analysis

Click to download full resolution via product page

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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